2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide

• IUPAC Name: 2-[(4-fluorophenyl)methyl-methylsulfonylamino]-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C14H21FN2O3S/c1-11(2)8-16-14(18)10-17(21(3,19)20)9-12-4-6-13(15)7-5-12/h4-7,11H,8-10H2,1-3H3,(H,16,18)
• InChI Key: YGJZNMJKCPHMJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CN(CC1=CC=C(C=C1)F)S(=O)(=O)C
• Molecular Formula: C14H21FN2O3S
• Molecular Weight: 316.39 g/mol

Description

2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide, also known as FBA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. FBA belongs to the class of sulfonamide compounds, which are known for their antibacterial, antifungal, and antitumor properties. FBA has been found to exhibit potent anticancer activity against various types of cancer cells, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide involves the inhibition of tubulin polymerization, which is essential for cell division and proliferation. 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide binds to the colchicine binding site on tubulin, preventing the formation of microtubules and disrupting the normal function of the cytoskeleton. This disruption leads to cell cycle arrest and apoptosis in cancer cells, while normal cells are able to recover due to their lower dependence on microtubule function.
Biochemical and Physiological Effects
2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide has been found to exhibit a range of biochemical and physiological effects, including the inhibition of angiogenesis, the induction of oxidative stress, and the modulation of signaling pathways involved in cell survival and proliferation. 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide has also been shown to enhance the efficacy of other anticancer drugs, such as paclitaxel and doxorubicin, suggesting its potential as a combination therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide is its high potency and selectivity towards cancer cells, which makes it a promising candidate for further research and development. However, 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide has also been found to exhibit some limitations in lab experiments, such as poor solubility and stability, which can affect its bioavailability and efficacy. These limitations can be addressed through further optimization of the synthesis method and formulation of 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide.

Future Directions

There are several future directions for the research and development of 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide, including the optimization of its pharmacokinetic and pharmacodynamic properties, the exploration of its potential as a combination therapy with other anticancer drugs, and the investigation of its efficacy against other types of cancer cells. Additionally, the development of 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide analogs with improved properties and selectivity could further enhance its therapeutic potential. Overall, 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide represents a promising avenue for the development of novel anticancer agents with high potency and selectivity.

Synthesis Methods

The synthesis of 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide involves a multi-step process that begins with the reaction of 4-fluorobenzylamine with chloromethyl methyl sulfide to form the intermediate, N-(4-fluorobenzyl)-N-methylsulfanylacetamide. This intermediate is then treated with isobutylamine and acetic anhydride to obtain the final product, 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide. The synthesis of 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide has been optimized to achieve high yields and purity, making it a viable option for large-scale production.

Scientific Research Applications

2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide has been extensively studied for its anticancer activity against various types of cancer cells, including breast, lung, colon, and prostate cancer. It has been found to induce cell cycle arrest and apoptosis in cancer cells, while exhibiting minimal toxicity towards normal cells. 2-(N-(4-fluorobenzyl)methylsulfonamido)-N-isobutylacetamide has also been shown to inhibit tumor growth in animal models, further highlighting its potential as an anticancer agent.